2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide

• IUPAC Name: 2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide
• InChI: InChI=1S/C15H18N2O2S/c18-14-4-2-10-9-11(1-3-13(10)17-14)15(19)16-12-5-7-20-8-6-12/h1,3,9,12H,2,4-8H2,(H,16,19)(H,17,18)
• InChI Key: QTFSMLFRGJVLQW-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1NC(=O)C2=CC3=C(C=C2)NC(=O)CC3
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide, also known as TDQ, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. TDQ belongs to the class of quinoline derivatives and has been shown to possess various pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs) and phosphodiesterases (PDEs), which are involved in inflammation and angiogenesis. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation and migration of cancer cells, induce apoptosis, and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can reduce tumor growth, inflammation, and angiogenesis. This compound has also been shown to have neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under various conditions. This compound has also been shown to have low toxicity in vitro and in vivo. However, this compound has some limitations for lab experiments. It is not water-soluble, which can limit its use in certain assays. This compound also has limited bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of 2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide. One potential direction is to investigate the use of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to optimize the synthesis of this compound and develop more water-soluble derivatives. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide can be synthesized by the reaction of 2-aminothiophene-3-carboxylic acid with 2-chloro-3,4-dihydroquinoline-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

2-oxo-N-(thian-4-yl)-3,4-dihydro-1H-quinoline-6-carboxamide has been studied extensively for its potential therapeutic effects. It has been shown to possess anti-inflammatory, anti-tumor, anti-angiogenic, and anti-microbial activities. This compound has also been investigated for its neuroprotective and cardioprotective effects.